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Compound Focus: Lofendazam

CAS No.: 29176-29-2

Cat. No.: S533462

Get Quote

The table below consolidates the available data on Lofendazam:

Property Description

IUPAC Name 8-chloro-1-phenyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one [1]

Chemical Formula C₁₅H₁₃ClN₂O [1]

Molecular Mass 272.73 g·mol⁻¹ [1]

Benzodiazepine Type 1,5-benzodiazepine [1]

Primary Activity Sedative and anxiolytic effects [1]

Status Active metabolite of another benzodiazepine, Arfendazam [1]

Insights from Related 1,5-Benzodiazepine Research

While specific data on Lofendazam is scarce, recent preclinical studies on other 1,5-benzodiazepine

derivatives highlight their potential as anticancer agents. The methodologies and findings from this research

may provide a useful framework for the types of studies relevant to Lofendazam [2].

The table below summarizes key experimental protocols and findings from this related research:
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Research
Aspect

Detailed Methodology & Findings

Green
Synthesis

Compounds synthesized using thiamine hydrochloride as a biocatalyst under solvent-

free neat heat conditions [2].

| In Vitro Anticancer Activity (MTT Assay) | Cell Lines: Tested against HeLa (cervical cancer) and

HEPG2 (liver cancer), and normal human cell line HEK-293. Results: IC₅₀ values ranged from 0.067 to

0.35 µM. A leading compound (3x) showed IC₅₀ of 0.067 ± 0.002 µM (HeLa) and 0.087 ± 0.003 µM

(HEPG2), performance compatible with Methotrexate [2]. | | Mechanism of Action Studies | Protein

Tyrosine Kinase Inhibition: Bioinformatic analysis and enzyme inhibition assays confirmed compounds as

tyrosine kinase inhibitors. Apoptosis Assay (Flow Cytometry): Compounds induced late apoptotic cell

death in HEPG2 cells. Molecular Docking & DNA Binding: Compounds showed promising DNA

intercalating ability, fitting well into DNA strands [2]. | | Synergistic Studies | Combination of a leading

compound (3x) with Methotrexate showed enhanced activity against cancer cell lines (IC₅₀ of 0.046 ± 0.002

µM for HeLa and 0.057 ± 0.002 µM for HEPG2), supported by apoptosis pathway analysis [2]. |

Generalized Preclinical Workflow for Benzodiazepine
Derivatives

The following diagram outlines a general preclinical drug development workflow, which contextualizes

where the aforementioned studies fit in. This workflow integrates standard stages [3] [4] with specific

methodologies from the 1,5-benzodiazepine research [2].
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Key In-Vitro Methodologies  [2]
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Preclinical drug development workflow, integrating specific methodologies from recent 1,5-benzodiazepine

research [2] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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